3-Methoxy-4-chloro-benzoic acid allyl ester

• Molecular Formula: C11H11ClO3
• Molecular Weight: 226.65 g/mol
• IUPAC Name: prop-2-enyl 4-chloro-3-methoxybenzoate
• InChI: InChI=1S/C11H11ClO3/c1-3-6-15-11(13)8-4-5-9(12)10(7-8)14-2/h3-5,7H,1,6H2,2H3
• InChI Key: KQFSDSNGXXSJNM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C(=O)OCC=C)Cl

Description

3-Methoxy-4-chloro-benzoic acid allyl ester is a useful research compound. Its molecular formula is C11H11ClO3 and its molecular weight is 226.65 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Potassium carbonate (4.44 g, 32.156 mmol) and allyl bromide (2.78 ml, 32.156 mmol) were added to a stirred solution of 4-chloro-3-methoxybenzoic acid (3 g, 16.078 mmol) in N,N-dimethylformamide (30 ml) and allowed to stir at room temperature for 18 hours. The reaction mixture was partitioned between diethyl ether (200 ml) and water (150 ml), the organic phase extracted and further washed with water (150 ml), dried over sodium sulfate and concentrated in vacuo to afford the title compound as an orange oil in 98% yield, 3.57 g.